Cas no 2648956-73-2 (4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride)

• Product Name: 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride
• CAS No: 2648956-73-2
• MF: C₇H₁₂ClNO₃
• MW: 193.628081321716
• MDL: MFCD34168137
• CID: 5359874
• PubChem ID: 155973582
• Update Time: 2025-06-08

4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT29069
• Z4990541734
• 4-AMINO-2-OXABICYCLO[3.1.1]HEPTANE-1-CARBOXYLIC ACID HCL
• 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid hydrochloride
• 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride

• MDL： MFCD34168137
• Inchi： 1S/C7H11NO3.ClH/c8-5-3-11-7(6(9)10)1-4(5)2-7;/h4-5H,1-3,8H2,(H,9,10);1H
• InChI Key： PHNXRLOHBLTWCU-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C2CC1(C(=O)O)C2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Topological Polar Surface Area: 72.6

Additional information on 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride

Professional Introduction to 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride (CAS No. 2648956-73-2)

4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2648956-73-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of bicyclic amino acids, characterized by its unique structural framework, which consists of a fused three-membered and four-membered oxygen-containing heterocycle connected to an amine and a carboxylic acid functional group. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride is highly intriguing from a chemical perspective. The bicyclo framework imparts rigidity and specific spatial orientation to the molecule, which can be exploited in drug design to optimize binding interactions with biological targets. The presence of both an amino group and a carboxylic acid group allows for further functionalization, enabling the construction of peptidomimetics or other pharmacologically relevant derivatives.

In recent years, there has been growing interest in the development of novel scaffolds for medicinal chemistry applications. Bicyclic compounds, in particular, have emerged as privileged structures due to their ability to mimic natural product architectures and exhibit enhanced metabolic stability. The 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride scaffold aligns well with these trends, offering a versatile platform for the discovery of bioactive molecules.

One of the most compelling aspects of this compound is its potential utility in the design of enzyme inhibitors. The precise three-dimensional arrangement of atoms within the bicyclic core can be tailored to fit into active sites of enzymes with high specificity. For instance, studies have demonstrated that analogous scaffolds can be effective in targeting proteases and kinases, which are key players in various disease pathways. The amino group at position 4 and the carboxylic acid group at position 1 provide additional handles for covalent bond formation or hydrogen bonding interactions, further enhancing binding affinity.

Recent advancements in computational chemistry have facilitated the rational design of such heterocyclic compounds. Molecular modeling techniques allow researchers to predict how 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride or its derivatives might interact with biological targets at the atomic level. This approach has led to the identification of novel lead compounds with promising pharmacological profiles. For example, virtual screening campaigns have highlighted derivatives of this scaffold as potential inhibitors of cyclin-dependent kinases (CDKs), which are overexpressed in many cancers.

The synthesis of 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride presents unique challenges due to its complex three-membered ring system. However, recent methodologies have improved the efficiency and yield of key synthetic steps, making it more accessible for industrial-scale production. Transition metal-catalyzed reactions, such as intramolecular cyclizations or cross-coupling reactions, have been particularly effective in constructing the desired bicyclic core.

The hydrochloride salt form of this compound not only improves solubility but also enhances its reactivity in certain transformations. For instance, nucleophilic substitution reactions at the carboxylic acid moiety are often more facile in polar protic solvents where the salt form is stable and well-solvated.

From a biological perspective, derivatives of 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride have shown promise as modulators of neurotransmitter receptors and ion channels. The structural features that make this scaffold attractive for enzyme inhibition also make it suitable for interacting with membrane-bound receptors involved in pain signaling or neurodegenerative diseases.

In conclusion, 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid hydrochloride (CAS No. 2648956-73-2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique bicyclic architecture, combined with functional groups that allow for further derivatization, positions it as a valuable building block in medicinal chemistry research. As computational methods continue to evolve and synthetic techniques improve, we can expect to see even more innovative applications emerging from this class of compounds.